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Compound of Interest

Compound Name: trans-2-Fluorocyclohexanol

Cat. No.: B1313321

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of trans-2-Fluorocyclohexanol in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Physicochemical
Properties

trans-2-Fluorocyclohexanol is a combustible liquid that is harmful if swallowed, inhaled, or in
contact with skin. It is known to cause serious eye and skin irritation and may lead to
respiratory irritation. It is also harmful to aquatic life.

Table 1: Physicochemical and Hazard Data for trans-2-Fluorocyclohexanol
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Property Value

CAS Number 656-60-0
Molecular Formula C6H11FO
Molecular Weight 118.15 g/mol
Appearance Colorless liquid
Boiling Point 60°C at 12 mmHg
Melting Point 21°C

Flash Point 166°C

Density 1.04 g/cm3

Vapor Pressure

0.571 mmHg at 25°C

Hazard Class

IRRITANT

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling trans-2-Fluorocyclohexanol. The

following table outlines the minimum required PPE.

Table 2: Recommended Personal Protective Equipment
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Body Part Equipment Specifications

Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for
Hands Chemical-resistant gloves signs of degradation or
puncture and are changed
immediately upon

contamination.

Chemical splash goggles are
required at all times. A face
] shield should be worn over
Eyes/Face Safety goggles and face shield )
goggles when handling larger
quantities or when there is a

significant risk of splashing.

A lab coat made of flame-
resistant material or 100%
] cotton is required.[1] Synthetic
Body Flame-resistant lab coat materials should be avoided as
they can melt onto the skin in

case of afire.[1]

Use in a well-ventilated area,
preferably a chemical fume
hood.[1] If engineering controls
) ) are not sufficient to maintain
Respiratory Respirator o
exposure below permissible
limits, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

Shoes must fully cover the
Feet Closed-toe shoes feet
eet.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of trans-2-Fluorocyclohexanol during a typical
laboratory procedure.

Pre-Experiment:
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood Preparation: Ensure the chemical fume hood is operational and the sash is at
the appropriate working height.

PPE Donning: Put on all required PPE as detailed in Table 2.

Spill Kit: Confirm that a spill kit appropriate for flammable and halogenated organic
compounds is readily accessible.

Waste Container: Prepare a designated, labeled waste container for halogenated organic
waste.

During Experiment:

Dispensing: Conduct all dispensing and handling of trans-2-Fluorocyclohexanol inside a
certified chemical fume hood.

Heating: If heating is required, use a heating mantle or a sand bath. Never use an open
flame.

Transfer: Use appropriate and clean glassware. Ensure all containers are clearly labeled.

Monitoring: Continuously monitor the experiment for any signs of unexpected reactions or
spills.

Post-Experiment:

o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with trans-2-Fluorocyclohexanol using an appropriate solvent and cleaning agent.

» Waste Disposal: Dispose of all waste, including contaminated consumables, in the
designated halogenated organic waste container.
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» PPE Doffing: Remove PPE in the correct order to avoid cross-contamination.
e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

trans-2-Fluorocyclohexanol is a halogenated organic compound and must be disposed of as
hazardous waste.

e Segregation: Do not mix halogenated organic waste with non-halogenated waste.[2][3]

» Container: Collect all trans-2-Fluorocyclohexanol waste in a clearly labeled, sealed, and
compatible container. The label should include the words "Hazardous Waste" and the
chemical name.

o Storage: Store the waste container in a designated satellite accumulation area away from
incompatible materials.

» Pickup: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office.

Emergency Procedures
Spill:

o Small Spill (in fume hood): Absorb the spill with a chemical absorbent. Place the absorbent
material in the halogenated organic waste container.

o Large Spill (or outside fume hood): Evacuate the immediate area. Alert others and contact
your institution's EHS for emergency response.

Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.
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 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Diagrams
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Caption: Workflow for the safe handling of trans-2-Fluorocyclohexanol.
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Caption: Disposal plan for trans-2-Fluorocyclohexanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
trans-2-Fluorocyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313321#personal-protective-equipment-for-
handling-trans-2-fluorocyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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